Cas no 127034-55-3 ((2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
127034-55-3 structure
Product Name:(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
CAS No:127034-55-3
MF:C18H18O4
MW:298.333125591278
MDL:MFCD00032179
CID:1224904
PubChem ID:5712112
Update Time:2025-04-20
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-phenyl-3-(3,4,5-trimethoxyphenyl)-, (2E)-
- (2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- (E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- BDBM50440642
- NSC643180
- STK855125
- CS-0302565
- 127034-55-3
- MFCD00032179
- 60246-63-1
- NSC-96360
- F3139-0555
- NSC96360
- NCGC00242335-01
- 3,4,5-Trimethoxybenzylidene acetophenone
- NSC-643180
- 3,5-Trimethoxybenzylidene acetophenone
- CHEMBL61592
- MLS003370627
- SMR002044717
- CHEBI:92022
- VU0510065-1
- AKOS001096991
- 1-Phenyl-3-(3,4,5-trimethoxyphenyl)-2-propen-1-one
- 3-(3,4,5-trimethoxyphenyl)-1-phenylprop-2-en-1-one
- MLS003389220
- Z46028360
- 1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
-
- MDL: MFCD00032179
- Inchi: 1S/C18H18O4/c1-20-16-11-13(12-17(21-2)18(16)22-3)9-10-15(19)14-7-5-4-6-8-14/h4-12H,1-3H3/b10-9+
- InChI Key: MFDFEQQOFGIZAS-MDZDMXLPSA-N
- SMILES: O(C)C1C(=CC(/C=C/C(C2C=CC=CC=2)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 298.12054
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB242860-1 g |
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 1 g |
€339.20 | 2023-07-20 | ||
| abcr | AB242860-5 g |
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 5 g |
€658.70 | 2023-07-20 | ||
| abcr | AB242860-10 g |
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 10 g |
€786.50 | 2023-07-20 | ||
| abcr | AB242860-25 g |
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 25 g |
€1,169.90 | 2023-07-20 | ||
| Life Chemicals | F3139-0555-2μmol |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3139-0555-5μmol |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3139-0555-10μmol |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3139-0555-20μmol |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3139-0555-1mg |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3139-0555-2mg |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
127034-55-3 | 90%+ | 2mg |
$59.0 | 2023-07-05 |
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
127034-55-3 ((2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one) Related Products
- 151135-96-5((2E)-1-(4-hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
- 60246-63-1(2-Propen-1-one,1-phenyl-3-(3,4,5-trimethoxyphenyl)-)
- 819792-78-4(2-Propen-1-one, 3-(3-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-)
- 105686-91-7(1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
- 130768-87-5(2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)-)
- 151703-83-2(2-Propen-1-one, 3-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-, (2E)-)
- 105686-92-8(2-Propen-1-one, 1-(4-methylphenyl)-3-(3,4,5-trimethoxyphenyl)-)
- 108132-05-4((2E)-1-(4-hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
- 834918-77-3(2-Propen-1-one, 1-(3,4-dimethoxyphenyl)-3-(3,5-dimethoxyphenyl)-, (2E)-)
- 127033-98-1(2-Propen-1-one, 3-phenyl-1-(3,4,5-trimethoxyphenyl)-, (2E)-)
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